Cas no 106-32-1 (Ethyl n-Caprylate)

Ethyl octanoate, ethyl caprylate, molecular formula: c10h2o2, molecular weight: 172.2646. colorless liquid with brandy flavor. It is mainly used in the manufacture of condiments / spices< Br>

Ethyl n-Caprylate structure

Product Name:Ethyl n-Caprylate

CAS No:106-32-1

Molecular Formula:C₁₀H₂₀O₂

Molecular Weight:172.2646

MDL:MFCD00009552

CID:35369

PubChem ID:7799

Ethyl n-Caprylate Properties

Names and Identifiers

- Ethyl caprylate
- CAPRYLIC ACID-ETHYL
- CAPRYLIC ACID ETHYL ESTER
- ETHYL N-CAPRYLATE
- ETHYL N-OCTANOATE
- ETHYL OCTANOATE
- ETHYL OCTYLATE
- FEMA 2449
- N-CAPRYLIC ACID ETHYL ESTER
- N-OCTANOIC ACID ETHYL ESTER
- OCTANOIC ACID ETHYL ESTER
- RARECHEM AL BI 0166
- Ethyl octoate
- Ethyl Octlate
- ethyloctanoate,ethylcaprylate
- CAPRYLIC ACID ETHYLESTER(SG)
- Ethyloctanoat
- CAPRYLIC ACID ETHYLESTER(AS)
- ETHYL CAPRYLATE, SYNTHESIS GRADE
- Ethyl Esters in Palm Kernel Oil
- Ethyl carprylate
- Ethyl octanoate1000µg
- Ethyl octylate
- 2a,7,10,12a,13,15a,16,18a,21a,23,26,28a,29,31a,32,34a,37a,42,45,48,51,58,61,64,67,77,80,83,86,93,96,
- ETHYL CAPRYLATE
- Ethyl Octanoate,98%
- +Expand
- MDL： MFCD00009552
- InChIKey： YYZUSRORWSJGET-UHFFFAOYSA-N
- Inchi： 1S/C10H20O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-9H2,1-2H3
- SMILES： CCCCCCCC(=O)OCC

Computed Properties

Exact Mass: 172.14600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 8
Monoisotopic Mass: 172.14633
Heavy Atom Count: 12
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.91000
PSA: 26.30000
Merck: 3778
Refractive Index: n20/D 1.417(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 206-208 °C(lit.)
Melting Point: −48-−47 °C (lit.)
Vapor Pressure: 0.02 mmHg ( 25 °C)
Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
FEMA: 2449
Solubility: ethanol: soluble1ml/4ml, clear, colorless (70% ethanol)
Color/Form: Colorless liquid, with fruit aroma, pineapple, apple like aroma and brandy aroma.
Solubility: Insoluble in water and propylene glycol, soluble in ethanol, ether, chloroform.
Density: 0.867 g/mL at 20 °C(lit.)

Ethyl n-Caprylate Security Information

Symbol: GHS07
RTECS：RH0680000
WGK Germany：2
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R38
Dangerous goods sign： Xi
Hazard Statement： H315
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：Sealed and stored in a cool place.
Risk Phrases： 38
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 orally in rats: 25,960 mg/kg, P. M. Jenner et al., Food Cosmet. Toxicol. 2, 327 (1964)
Explosive Limit：0.7%(V)

Ethyl n-Caprylate Customs Data

HS CODE：29159080
Customs Data：

China Customs Code:
29159080

Ethyl n-Caprylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QV5-25g	Ethyl octanoate	106-32-1	98%	25g	$4.00
A2B Chem LLC	AB73985-25g	Ethyl octanoate	106-32-1	98%	25g	$4.00	2024-04-20
Aaron	AR003R3H-25g	Ethyl octanoate	106-32-1	98%	25g	$4.00
abcr	AB133418-100 g	Ethyl caprylate, 99%; .	106-32-1	99%	100g	€53.60	2023-05-10
Ambeed	A472307-25g	Ethyl octanoate	106-32-1	98%	25g	$5.0
Cooke Chemical	A3933312-100ML	Ethyl octanoate	106-32-1	99%	100ml	RMB 42.40	2023-09-07
Enamine	EN300-21302-0.05g	ethyl octanoate	106-32-1	98%	0.05g	$19.0	2023-09-16
FUJIFILM	056-08101-1mL	Ethyl n-Caprylate	106-32-1		1ml	JPY 10200	2023-09-15
Larodan	30-0800-13-1g	Ethyl Octanoate	106-32-1	>99%	1g	€23.00	2023-09-19
MedChemExpress	HY-W015305-5g	Ethyl octanoate	106-32-1		5g	￥200	2024-05-22

Ethyl n-Caprylate Synthesis

Synthetic Circuit 1

8068-05-1

106-32-1

19780-25-7

5870-68-8

4748-78-1

4170-90-5

2722-36-3

2396-83-0

2351-90-8

2305-21-7

2082-61-3

1552-67-6

1117-65-3

933-98-2

617-29-8

589-18-4

544-12-7

123-66-0

108-88-3

106-42-3

105-54-4

104-87-0

100-51-6

97-95-0

95-47-6

Reaction Conditions

1.1 Catalysts: Molybdenum carbide , Molybdenum dioxide Solvents: Ethanol ; rt → 280 °C; 3 h, 280 °C

Reference

: Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol

Wu, Kejing; Yang, Chunyan; Zhu, Yingming ; Wang, Junbo; Wang, Xueting; et al, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281

Ethyl n-Caprylate Raw materials

Sulfate Lignin

Ethyl n-Caprylate Preparation Products

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Ethyl n-Caprylate Related Literature

1. An insight into key volatile compounds in acerola (Malpighia emarginata DC.) pulp based on their odour activity values and chemometric evaluation

Juliete Pedreira Nogueira,Airla Carla Pires de Siqueira,Rafael Donizete Dutra Sandes,Mércia de Sousa Galv?o,Maria Terezinha Santos Leite Neta,Narendra Narain Anal. Methods 2018 10 5851
2. Unraveling variation on the profile aroma compounds of strong aroma type of Baijiu in different regions by molecular matrix analysis and olfactory analysis

Jiaxin Hong,Junshan Wang,Chunsheng Zhang,Zhigang Zhao,Wenjing Tian,Yashuai Wu,Hao Chen,Dongrui Zhao,Jinyuan Sun RSC Adv. 2021 11 33511
3. On the dynamics of kefir volatome

Jie-Bi Hu,Sampath Gunathilake,Yu-Chie Chen,Pawel L. Urban RSC Adv. 2014 4 28865
4. Honey authenticity: analytical techniques, state of the art and challenges

Aristeidis S. Tsagkaris,Georgios A. Koulis,Georgios P. Danezis,Ioannis Martakos,Marilena Dasenaki,Constantinos A. Georgiou,Nikolaos S. Thomaidis RSC Adv. 2021 11 11273
5. Rational redesign of Candida antarcticalipase B for the ring opening polymerization of d,d-lactide

Mohamad Takwa,Marianne Wittrup Larsen,Karl Hult,Mats Martinelle Chem. Commun. 2011 47 7392
6. Analysis of volatile compounds in Chinese Laobaigan liquor using headspace solid-phase microextraction coupled with GC-MS

Liping Du,Tingting He,Wei Li,Ruoyu Wang,Dongguang Xiao Anal. Methods 2015 7 1906
7. Rapid quantification and comparison of major volatile compounds of ciders from France (Normandy and Brittany) using microextraction by packed sorbent (MEPS)

Waqar Haider,Daniel Barillier,Akhtar Hayat,Jean-Luc Gaillard,Jér?me Ledauphin Anal. Methods 2014 6 1364
8. Microbial diversity and flavor formation in onion fermentation

Lili Cheng,Jianfei Luo,Pan Li,Hang Yu,Jianfei Huang,Lixin Luo Food Funct. 2014 5 2338
9. Effect of sea-buckthorn pulp and flaxseed residues on quality and shelf life of bread

Xin Guo,Longkai Shi,Shuai Yang,Roujia Yang,Xinyue Dai,Tao Zhang,Ruijie Liu,Ming Chang,Qingzhe Jin,Xingguo Wang Food Funct. 2019 10 4220
10. Microfiltration of raw soy sauce: membrane fouling mechanisms and characterization of physicochemical, aroma and shelf-life properties

Hao Guo,Jun Huang,Rongqing Zhou,Chongde Wu,Yao Jin RSC Adv. 2019 9 2928

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Suzhou Senfeida Chemical Co., Ltd

(CAS:106-32-1)Ethyl caprylate

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Jiangsu Xinsu New Materials Co., Ltd

(CAS:106-32-1)

Purity:99%

Quantity:25KG,200KG,1000KG

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Cas no 106-32-1 (Ethyl n-Caprylate)

Ethyl n-Caprylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl n-Caprylate Security Information

Ethyl n-Caprylate Customs Data

China Customs Code:

Ethyl n-Caprylate Price

Ethyl n-Caprylate Synthesis

Synthetic Circuit 1

Ethyl n-Caprylate Raw materials

Ethyl n-Caprylate Preparation Products

Ethyl n-Caprylate Suppliers

Ethyl n-Caprylate Related Literature

Related Categories

106-32-1 (Ethyl n-Caprylate) Related Products